Tnbt

• Molecular Formula: C44H40Cl2N12O12
• Molecular Weight: 999.8 g/mol
• InChI: InChI=1S/C40H28N12O10.2C2H6O.2ClH/c1-61-37-23-27(7-21-35(37)47-43-39(25-3-9-31(10-4-25)49(53)54)41-45(47)29-13-17-33(18-14-29)51(57)58)28-8-22-36(38(24-28)62-2)48-44-40(26-5-11-32(12-6-26)50(55)56)42-46(48)30-15-19-34(20-16-30)52(59)60;2*1-2-3;;/h3-24H,1-2H3;2*3H,2H2,1H3;2*1H/q+2;;;;/p-2
• InChIKey: IURGWERPLNHEGY-UHFFFAOYSA-L

TNBT for Histochemistry and Electrochemical Applications

Tetranitroblue tetrazolium chloride (TNBT) is a ditetrazolium salt widely used as a redox indicator in histochemistry, cytochemistry, and biochemical assays . It acts as an artificial electron acceptor for dehydrogenase enzymes, forming a deeply colored, insoluble formazan precipitate upon reduction . Beyond life sciences, TNBT functions as an effective inhibitor in copper electroplating processes, demonstrating proton-dependent reducibility [1]. Its commercial availability is typically at a purity of 85-90% (Assay) .

Ditetrazolium redox indicator for histochemistry and cytochemistry protocols

Reported fit for electron microscopy requiring fine formazan precipitates

Lipid-insoluble formazan supports enzyme localization in lipid-rich tissues

Proton-dependent inhibitor for copper electroplating research

• [1] Yan, J. J., et al. (2013). Effects of organic acids on through-hole filling by copper electroplating. Electrochimica Acta, 109, 1-10. View Source

Key Differences: TNBT vs. NBT and MTT

Generic substitution of tetrazolium salts in histochemical and cytochemical protocols is not recommended due to significant differences in their physicochemical properties. Variations in formazan particle size, lipid solubility, redox potential, and tissue-binding affinity directly impact the resolution, specificity, and background noise of the assay [1]. For example, Mono-tetrazolium salts like MTT generate formazan crystals that are morphologically distinct from the fine, amorphous precipitates formed by di-tetrazolium salts like TNBT [2]. Consequently, using a non-optimized salt can lead to diffuse staining, false-negative localized enzyme detection, or incompatible electrochemical behavior, invalidating quantitative comparisons between studies [3].

TNBT (Ditetrazolium)

Fine, lipid-insoluble formazan; stable redox potential with S-nitrosothiols; reported proton-gated inhibition.

NBT / MTT (Alternative Salts)

Coarser, lipid-soluble formazan; redox potential altered by S-nitrosocysteine; may produce diffuse staining and higher background.

Mismatch Risk

Formazan particle size, lipid solubility, and redox stability differences may shift ultrastructural resolution, background, and localization accuracy; direct method transfer may require validation.

• [1] Altman, F. P. (1976). Tetrazolium salts: a consumer's guide. The Histochemical Journal, 8(5), 471-485. View Source
• [2] Czerlinski, G. H., Anderson, B., Tow, J., & Reid, D. S. (1988). Coupling of redox indicator dyes into an enzymatic reaction cycle. Journal of Biochemical and Biophysical Methods, 15(5), 241-247. View Source
• [3] Meier-Ruge, W. (1965). Vergleichende Untersuchungen über die histotopochemischen Qualitäten der Tetrazolsalze MTT, Nitro-BT und TNBT in der Enzymhistochemie. Histochemie, 4(5), 438-445. View Source

TNBT Evidence vs. Key Analogues

Ultrastructural Resolution: Finer Formazan vs. NBT

For electron microscopic localization of succinic dehydrogenase (SDH) activity, TNBT provides superior ultrastructural resolution compared to NBT. TNBT reduction produces significantly finer formazan deposits, which are critical for precise mitochondrial localization [1]. This reduces the risk of obscuring subcellular morphology, a common issue with larger NBT crystals [2].

Formazan Particle Size

Head-to-head

TNBT: 50–90 Å on mitochondrial membranes

NBT: coarser crystalline deposits

Reported finer formazan supports ultrastructural enzyme localization

SDH activity in heart and kidney; electron microscopy

Evidence Dimension	Formazan Particle Diameter on Mitochondrial Membranes
Target Compound Data	50-90 Å (particles deposited on internal mitochondrial membranes)
Comparator Or Baseline	Nitroblue tetrazolium (NBT): Produces coarser, more crystalline deposits that can obscure morphology
Quantified Difference	TNBT formazan is approximately 50-90 Å, suitable for ultrastructural localization without membrane distortion.
Conditions	In situ reduction by SDH activity in heart muscle and kidney tissue blocks, examined via electron microscopy.

Why This Matters

This ensures procurement of TNBT is essential for electron microscopy studies where subcellular, membrane-associated enzyme localization must be preserved with high fidelity.

• [1] Ogawa, K., & Barrnett, R. J. (1965). Electron cytochemical studies of succinic dehydrogenase and dihydronicotinamide-adenine dinucleotide diaphorase activities. Journal of Ultrastructure Research, 12(5), 488-508. View Source
• [2] Rosa, C. G., & Tsou, K. C. (1963). The use of tetranitro-blue tetrazolium for the cytochemical localization of succinic dehydrogenase. Cytochemical and cytological studies of sarcoma 37 ascites tumor cells. The Journal of Cell Biology, 16(3), 445-454. View Source

Background Reduction: Lipid-Insoluble Formazan vs. NBT/MTT

A critical differentiator for TNBT is the lipid insolubility of its reduced formazan product. Unlike NBT and MTT formazans, which dissolve in lipid droplets causing non-specific background staining, TNBT formazan remains strictly localized to sites of enzyme activity [1]. This property was demonstrated to overcome the combined negative characteristics of both Nitro-BT and MTT in lipid-rich organs like the liver and adrenal gland [1].

Lipid Solubility

Head-to-head

TNBT formazan: not lipid-soluble; localized signal

NBT/MTT formazan: lipid-soluble; diffuse background

Lipid insolubility reported to reduce non-specific background in lipid-rich tissues

Liver, adrenal, retina; cat and rabbit tissue comparison

Evidence Dimension	Formazan Solubility in Tissue Lipids
Target Compound Data	TNBT formazan: Not lipid-soluble; remains strictly localized.
Comparator Or Baseline	Nitro-BT (NBT) and MTT formazans: Lipid-soluble; diffuse into lipid droplets, causing non-specific background.
Quantified Difference	Qualitative assessment: Complete elimination of lipid-associated background vs. significant background with NBT/MTT.
Conditions	Comparative histotopochemistry on retina, liver, and adrenal gland of cat and rabbit.

Why This Matters

Procurement of TNBT is mandatory for studies involving lipid-rich tissues (e.g., liver, adrenal gland, brain) to ensure signal is derived from target enzyme activity and not non-specific staining of lipid bodies.

• [1] Meier-Ruge, W. (1965). Vergleichende Untersuchungen über die histotopochemischen Qualitäten der Tetrazolsalze MTT, Nitro-BT und TNBT in der Enzymhistochemie. Histochemie, 4(5), 438-445. View Source

Redox Stability in NOS Histochemistry vs. NBT

In NADPH diaphorase histochemistry, used as a marker for nitric oxide synthase (NOS) in aldehyde-fixed tissues, TNBT provides superior specificity. S-nitrosothiols covalently modify both NBT and TNBT, but critically, they alter the reduction potential only of NBT, facilitating its non-enzymatic reduction [1]. TNBT's redox potential remains unchanged by this modification, making its reduction products a more accurate reflection of specific enzyme activity [1].

Redox Stability (NOS)

Head-to-head

TNBT: redox potential unchanged by S-nitrosocysteine

NBT: oxidation/reduction peaks altered

Reported specificity advantage for NADPH diaphorase/NOS detection

Cyclic voltammetry on carbon fiber electrodes

Evidence Dimension	Change in Redox Potential upon S-Nitrosocysteine Modification
Target Compound Data	TNBT: No change in reduction or oxidation peaks (redox potential remains stable).
Comparator Or Baseline	Nitroblue tetrazolium (NBT): Marked effect on oxidation and reduction peaks (redox potential altered).
Quantified Difference	Qualitative assessment via cyclic scanning voltammetry: Significant shift observed for NBT vs. a flat response for TNBT.
Conditions	0.5 mM NBT or TNBT incubated with 0.5 mM S-nitrosocysteine, measured by cyclic voltammetry on carbon fiber electrodes.

Why This Matters

This property ensures that TNBT-based assays specifically report on enzymatic NOS activity, avoiding false-positive signals from non-enzymatic reduction by S-nitrosothiols, a common artifact with NBT.

• [1] Hope, B. T., et al. (2020). NADPH diaphorase detects S-nitrosylated proteins in aldehyde-treated biological tissues. Scientific Reports, 10, 21088. View Source

Enhanced Sensitivity from Bis-Tetrazolium Dyes

As a bis-tetrazolium salt, TNBT belongs to a class of dyes that exhibit significantly higher molar extinction coefficients than mono-tetrazolium salts upon reduction [1]. This results in greater absorbance per mole of reduced product, providing enhanced sensitivity for the quantitative measurement of enzyme activity in situ using microdensitometry [1].

Extinction Coefficient

Class-level

Bis-tetrazolium: up to 23,000 M⁻¹cm⁻¹

Mono-tetrazolium: as low as 8,000 M⁻¹cm⁻¹

Higher molar extinction coefficient may support lower detection limits

Class inference; verify for TNBT-specific formazan

Evidence Dimension	Molar Extinction Coefficient (ε) of Reduced Formazan
Target Compound Data	Bis-tetrazolium class (including TNBT): up to 23,000 M⁻¹cm⁻¹
Comparator Or Baseline	Mono-tetrazolium class (e.g., INT, MTT): as low as 8,000 M⁻¹cm⁻¹
Quantified Difference	Up to 2.9-fold higher molar extinction coefficient for bis-tetrazolium dyes.
Conditions	Spectrophotometric analysis of purified formazans in solution.

Why This Matters

When procuring for quantitative enzyme assays, the higher extinction coefficient of TNBT directly translates to a lower limit of detection and a wider dynamic range compared to mono-tetrazolium alternatives.

• [1] Czerlinski, G. H., Anderson, B., Tow, J., & Reid, D. S. (1988). Coupling of redox indicator dyes into an enzymatic reaction cycle. Journal of Biochemical and Biophysical Methods, 15(5), 241-247. View Source

Proton-Dependent Copper Electroplating Inhibitor

In a unique industrial application, TNBT acts as an effective inhibitor for fast, localized copper deposition during through-hole (TH) filling in printed circuit boards (PCBs) [1]. Its mechanism is distinct from common plating additives; TNBT is electrochemically reducible only in the presence of protons, making its inhibiting strength tunable by pH adjustment [1]. This proton-dependent behavior allows it to function as a leveler, selectively suppressing copper deposition on the surface and promoting uniform filling from the center of the hole outward [2].

Proton-Dependent Inhibition

Supporting evidence

TNBT: reducible only in presence of protons; pH-tunable inhibition

Conventional inhibitors: require halide interactions and convection

Reported proton-gated mechanism for through-hole filling in PCB research

Galvanostatic Cu plating; formic/acetic/propionic acid electrolytes

Evidence Dimension	Mechanism of Copper Deposition Inhibition
Target Compound Data	TNBT: Proton-dependent inhibitor; suppresses surface deposition, enabling bottom-up filling.
Comparator Or Baseline	Conventional inhibitors (e.g., PEG, SPS): Often require complex interactions with halides and depend on convection for differential inhibition.
Quantified Difference	Qualitative performance difference: TNBT achieves a fast protruding deposition at the hole center, overcoming H₂SO₄-related failures.
Conditions	Galvanostatic Cu electroplating with formic, acetic, or propionic acid electrolytes; characterized by cyclic voltammetry and UV-Vis.

Why This Matters

This is a niche, high-value differentiating property. Laboratories developing or characterizing advanced PCB manufacturing electrolytes may specifically source TNBT for its unique proton-gated inhibition mechanism.

• [1] Yan, J. J., et al. (2013). Effects of organic acids on through-hole filling by copper electroplating. Electrochimica Acta, 109, 1-10. View Source
• [2] Yan, J. J., et al. (2011). Effects of supporting electrolytes on copper electroplating for filling through-hole. Electrochimica Acta, 56(24), 8302-8307. View Source

TNBT Applications in Research and Industry

Ultrastructural Enzyme Localization in EM

For studies requiring the precise subcellular localization of dehydrogenases within mitochondria, TNBT is the preferred electron acceptor. Its ultra-fine formazan particles (50-90 Å) enable clear visualization of enzyme activity on cristae without the morphological distortion caused by larger NBT crystals, as validated in heart and kidney tissues [1].

Enzyme Histochemistry for Lipid-Rich Tissues

When staining tissues with high lipid content, such as liver biopsies, adrenal glands, or brain sections, TNBT is essential to avoid non-specific background. Its lipid-insoluble formazan ensures that staining is localized to sites of enzyme activity, overcoming the significant background limitations of NBT and MTT, which has been demonstrated in comparative animal tissue studies [2].

Specific NOS Detection in Fixed Tissues

In protocols using NADPH diaphorase staining to mark nitric oxide synthase (NOS) in aldehyde-fixed tissue, TNBT provides a critical specificity advantage. Its redox potential remains stable in the presence of artifactual S-nitrosothiols, ensuring that the signal is enzymatic in origin, unlike NBT, which can be non-specifically reduced [3].

Additive Screening for Copper Electroplating

In industrial R&D for advanced PCB manufacturing, TNBT can be evaluated as a specialized leveler additive. Its unique property of being electrochemically reducible only in the presence of protons allows for localized inhibition of copper deposition, facilitating the critical 'bottom-up' filling of through-holes, a behavior distinct from conventional suppressor additives [4].

Application

Selection Property

Validation Focus

Ultrastructural enzyme localization (EM)

Fine formazan particle size

Mitochondrial membrane integrity and precipitate dimensions

Lipid-rich tissue histochemistry

Lipid-insoluble formazan

Background staining in liver, adrenal, and brain sections

NOS detection in fixed tissues

Redox stability with S-nitrosothiols

Enzymatic vs. non-enzymatic reduction artifacts

Copper electroplating additive screening

Proton-dependent inhibition

Bottom-up filling performance and pH response

• [1] Ogawa, K., & Barrnett, R. J. (1965). Electron cytochemical studies of succinic dehydrogenase and dihydronicotinamide-adenine dinucleotide diaphorase activities. Journal of Ultrastructure Research, 12(5), 488-508. View Source
• [2] Meier-Ruge, W. (1965). Vergleichende Untersuchungen über die histotopochemischen Qualitäten der Tetrazolsalze MTT, Nitro-BT und TNBT in der Enzymhistochemie. Histochemie, 4(5), 438-445. View Source
• [3] Hope, B. T., et al. (2020). NADPH diaphorase detects S-nitrosylated proteins in aldehyde-treated biological tissues. Scientific Reports, 10, 21088. View Source
• [4] Yan, J. J., et al. (2013). Effects of organic acids on through-hole filling by copper electroplating. Electrochimica Acta, 109, 1-10. View Source